Cas no 1246374-97-9 (Alteminostat)

• Product Name: Alteminostat
• CAS No: 1246374-97-9
• MF: C₂₇H₃₆N₆O₃
• MW: 492.613145828247
• CID: 4768270
• PubChem ID: 58074180
• Update Time: 2025-10-29

Alteminostat Chemical and Physical Properties

Names and Identifiers

• Alteminostat
• 1FM6TS1M0G
• N-(7-(hydroxyamino)-7-oxoheptyl)-4-methyl-N-(4-(1-methyl-1H-indazol-6-yl)phenyl)piperazine-1-carboxamide
• Alteminostat [INN]
• 1-Piperazinecarboxamide, N-(7-(hydroxyamino)-7-oxoheptyl)-4-methyl-N-(4-(1-methyl-1H-indazol-6-yl)phenyl)-
• G17901
• AKOS040746545
• alteminostatum
• HY-109109
• CHEMBL5314954
• ALTEMINOSTAT [WHO-DD]
• N-[7-(hydroxyamino)-7-oxoheptyl]-4-methyl-N-[4-(1-methylindazol-6-yl)phenyl]piperazine-1-carboxamide
• MS-29156
• SCHEMBL475365
• CS-0077704
• CKD-581
• UNII-1FM6TS1M0G
• 1246374-97-9
• CKD581

• Inchi： 1S/C27H36N6O3/c1-30-15-17-32(18-16-30)27(35)33(14-6-4-3-5-7-26(34)29-36)24-12-10-21(11-13-24)22-8-9-23-20-28-31(2)25(23)19-22/h8-13,19-20,36H,3-7,14-18H2,1-2H3,(H,29,34)
• InChI Key： YEQGPOVCXMZUBT-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC(C2=CC=C3C=NN(C)C3=C2)=CC=1)CCCCCCC(NO)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 492.28488903g/mol
• Monoisotopic Mass: 492.28488903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.9

Additional information on Alteminostat

Recent Advances in Alteminostat (1246374-97-9) Research: A Comprehensive Update

Alteminostat (CAS: 1246374-97-9), a novel histone deacetylase (HDAC) inhibitor, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications in oncology and other diseases. This research brief aims to synthesize the latest findings on Alteminostat, focusing on its mechanism of action, preclinical and clinical efficacy, and recent advancements in its development.

Recent studies have elucidated the unique pharmacodynamic profile of Alteminostat, which selectively targets HDAC isoforms involved in epigenetic regulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Alteminostat exhibits potent inhibitory activity against HDAC6, a key player in protein degradation pathways, with an IC50 of 1.2 nM. This selectivity may reduce off-target effects compared to pan-HDAC inhibitors, positioning Alteminostat as a promising candidate for targeted cancer therapy.

In preclinical models of hematological malignancies, Alteminostat has shown remarkable efficacy. Research presented at the 2024 American Association for Cancer Research (AACR) annual meeting revealed that Alteminostat induced apoptosis in 85% of primary acute myeloid leukemia (AML) cells at nanomolar concentrations, while sparing normal hematopoietic stem cells. These findings were corroborated by in vivo studies showing a 70% reduction in tumor burden in xenograft models after 28 days of treatment.

The clinical development of Alteminostat has progressed significantly in recent months. Phase I/II trials (NCT04858334) investigating Alteminostat as a monotherapy for relapsed/refractory peripheral T-cell lymphoma (PTCL) reported promising interim results. The overall response rate (ORR) was 42%, with a complete response (CR) rate of 18% at the recommended Phase II dose. Importantly, the drug demonstrated a favorable safety profile, with grade 3/4 adverse events occurring in less than 15% of patients.

Emerging research has also explored combination therapies involving Alteminostat. A recent publication in Cancer Research highlighted synergistic effects when Alteminostat was combined with immune checkpoint inhibitors in solid tumor models. The combination enhanced tumor immunogenicity by upregulating MHC class I expression and increasing tumor-infiltrating lymphocytes, suggesting potential applications in immuno-oncology.

From a chemical perspective, recent structure-activity relationship (SAR) studies have identified key modifications to the Alteminostat scaffold that may improve its pharmacokinetic properties. Researchers at the University of Cambridge reported a series of fluorinated analogs (1246374-97-9 derivatives) with enhanced blood-brain barrier penetration, opening new possibilities for treating central nervous system malignancies.

In conclusion, Alteminostat represents a significant advancement in HDAC inhibitor development, with growing evidence supporting its clinical potential across multiple indications. Ongoing research continues to refine its therapeutic applications and optimize its pharmacological profile. Future directions include expanded combination therapy trials and exploration of its effects on non-oncological conditions such as neurodegenerative diseases and autoimmune disorders.